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Compound of Interest

Compound Name: Meta-fluoro 4-ANBP
CAS No.: 131587-28-5
Cat. No.: B2601749
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meta-fluoro 4-ANBP (also known as m-fluoro 4-ANBP or Despropionyl N-benzyl meta-fluoro
norfentanyl) is an analytical reference standard with a chemical structure similar to known
opioids.[1][2][3] It is identified as a potential impurity in the synthesis of N-benzyl meta-fluoro
norfentanyl.[1] Given its structural similarity to potent opioids, sensitive and selective detection
methods are crucial for its identification in various matrices, including forensic samples and
pharmaceutical process monitoring. High-resolution mass spectrometry (HRMS) offers the
necessary specificity and sensitivity for the unambiguous identification and quantification of
such emerging psychoactive substances and synthetic impurities.[4][5][6] This application note
provides a detailed protocol for the analysis of Meta-fluoro 4-ANBP using a liquid
chromatography-quadrupole time-of-flight mass spectrometer (LC-QTOF-MS).

Chemical Information
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Property Value Reference

N-(3-fluorophenyl)-1-
Formal Name (phenylmethyl)-4- [1]

piperidinamine

CAS Number 131587-28-5 [1]
Molecular Formula C18H21FN2 [1]
Formula Weight 284.4 [1]
Purity >98% [1]
Amax 250 nm [1]

m-fluoro 4-ANBP, Despropionyl
Synonyms N-benzyl meta-fluoro [1]

norfentanyl

Experimental Protocols
Sample Preparation

A simple "dilute-and-shoot" method is often sufficient for the analysis of reference standards.
For more complex matrices such as biological fluids, a protein precipitation or solid-phase
extraction (SPE) may be necessary.

Materials:

Meta-fluoro 4-ANBP reference standard

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

0.22 pm syringe filters

Protocol for Standard Solution:
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e Prepare a stock solution of Meta-fluoro 4-ANBP in methanol at a concentration of 1 mg/mL.

o Create a working solution of 1 pg/mL by diluting the stock solution with a 50:50 mixture of
methanol and water.

» For calibration standards, perform serial dilutions of the working solution to achieve
concentrations ranging from 0.1 ng/mL to 100 ng/mL.

 Acidify the final solutions with 0.1% formic acid to improve ionization.

« Filter the solutions through a 0.22 um syringe filter before injection.

Liquid Chromatography

Instrumentation:

» High-performance liquid chromatography (HPLC) system

Parameters:

Parameter Value

Column C18 column (e.g., 2.1 x 50 mm, 1.7 pm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid
5% B to 95% B over 5 minutes, hold at 95% B

Gradient for 2 minutes, return to 5% B and re-equilibrate
for 3 minutes

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5pL

High-Resolution Mass Spectrometry

Instrumentation:
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e Quadrupole Time-of-Flight (QTOF) Mass Spectrometer with Electrospray lonization (ESI)

Parameters:

Parameter

Value

lonization Mode

Positive Electrospray lonization (ESI+)

Capillary Voltage 3.5kV
Source Temperature 150 °C
Desolvation Temperature 500 °C
Cone Gas Flow 50 L/hr
Desolvation Gas Flow 800 L/hr

Acquisition Mode

Data-Dependent MS/MS (Auto-MS/MS)

MS Scan Range

m/z 50-600

MS/MS Scan Range

m/z 50-400

Collision Energy

Ramped from 10 to 40 eV

Lock Mass

Leucine enkephalin (m/z 556.2771) for internal

calibration

Data Presentation
Expected HRMS Data

Parameter

Expected Value

[M+H]+ (Exact Mass)

285.1761

Retention Time

~4.5 minutes (dependent on specific LC

conditions)

Predicted Fragmentation Pattern
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The following table outlines the predicted major fragment ions for Meta-fluoro 4-ANBP based
on common fragmentation pathways for similar structures.

Fragment lon Proposed Structure Predicted m/z

C7H7+ Tropylium ion 91.0542

C6H6FN+ Fluorophenylaminium ion 111.0499

C11H15N+ Benzylpiperidinyl fragment 161.1204

C12H16FN2+ [M+H - C6H5CH2]+ 207.1301
Visualizations
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Caption: Experimental workflow for the HRMS analysis of Meta-fluoro 4-ANBP.
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Caption: Representative p-opioid receptor signaling pathway.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b2601749/docs?utm_src=pdf-body-img#application-note-high-resolution-mass-spectrometry-of-meta-fluoro-4-anbp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2601749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Discussion

The described method provides a robust and sensitive approach for the detection and
identification of Meta-fluoro 4-ANBP. The use of high-resolution mass spectrometry allows for
the determination of the exact mass of the protonated molecule ([M+H]+) with high accuracy, a
key factor in identifying unknown compounds and distinguishing between isobaric
interferences.[7] The fragmentation pattern obtained through data-dependent MS/MS provides
structural information that further confirms the identity of the analyte. This untargeted screening
approach is particularly valuable for the analysis of designer drugs and their metabolites, as it
does not rely on pre-existing spectral libraries which may not contain data for novel
compounds.[4][8] The structural similarity of Meta-fluoro 4-ANBP to fentanyl analogs suggests
that it may act as an agonist at opioid receptors, modulating downstream signaling pathways to
produce physiological effects. The provided diagram illustrates a typical signaling cascade
initiated by the activation of y-opioid receptors.

Conclusion

This application note details a comprehensive high-resolution mass spectrometry protocol for
the analysis of Meta-fluoro 4-ANBP. The combination of liquid chromatography with QTOF-
MS provides the necessary selectivity and sensitivity for the unambiguous identification of this
compound. The methodologies and data presented can be adapted by researchers in forensic
science, toxicology, and pharmaceutical development for the analysis of Meta-fluoro 4-ANBP
and other emerging synthetic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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